Cas no 1564747-86-9 (5-Amino-3-bromo-4-methylpyridin-2(1H)-one)

• Product Name: 5-Amino-3-bromo-4-methylpyridin-2(1H)-one
• CAS No: 1564747-86-9
• MF: C₆H₇BrN₂O
• MW: 203.036580324173
• CID: 6208102
• PubChem ID: 104505789
• Update Time: 2025-06-26

5-Amino-3-bromo-4-methylpyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 5-Amino-3-bromo-4-methyl-1H-pyridin-2-one
• 1564747-86-9
• EN300-783277
• 5-amino-3-bromo-4-methyl-1,2-dihydropyridin-2-one
• 5-Amino-3-bromo-4-methylpyridin-2(1H)-one

• Inchi： 1S/C6H7BrN2O/c1-3-4(8)2-9-6(10)5(3)7/h2H,8H2,1H3,(H,9,10)
• InChI Key： PIJSPJOTJCTEST-UHFFFAOYSA-N
• SMILES： BrC1C(NC=C(C=1C)N)=O

Computed Properties

• Exact Mass: 201.97418g/mol
• Monoisotopic Mass: 201.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 55.1Ų

Additional information on 5-Amino-3-bromo-4-methylpyridin-2(1H)-one

5-Amino-3-bromo-4-methylpyridin-2(1H)-one

The compound 5-Amino-3-bromo-4-methylpyridin-2(1H)-one (CAS No. 1564747-86-9) is a heterocyclic organic compound with a pyridinone backbone, featuring an amino group at position 5, a bromine atom at position 3, and a methyl group at position 4. This structure imparts unique chemical properties, making it a subject of interest in various fields of chemistry and pharmacology.

Recent studies have highlighted the potential of 5-Amino-3-bromo-4-methylpyridin-2(1H)-one in drug discovery, particularly in the development of kinase inhibitors. Researchers have explored its ability to modulate key signaling pathways involved in cancer progression, demonstrating promising results in preclinical models. The bromine substituent at position 3 plays a critical role in enhancing the compound's binding affinity to target proteins, while the amino and methyl groups contribute to its solubility and bioavailability.

Moreover, advancements in synthetic chemistry have enabled the efficient synthesis of 5-Amino-3-bromo-4-methylpyridin-2(1H)-one using microwave-assisted techniques and catalytic systems. These methods not only improve yield but also reduce reaction times, making the compound more accessible for large-scale applications.

In terms of applications, 5-Amino-3-bromo-4-methylpyridin-2(1H)-one has shown potential as an intermediate in the synthesis of bioactive molecules. Its structural versatility allows for further functionalization, enabling the creation of derivatives with enhanced therapeutic profiles.

Looking ahead, ongoing research aims to optimize the pharmacokinetic properties of 5-Amino-3-bromo-4-methylpyridin-2(1H)-one, with particular focus on improving its stability and reducing off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition from the laboratory to clinical trials.